Tetramethylrhodamine isothiocyanate (mixed isomers)
Tetramethylrhodamine isothiocyanate (mixed isomers)
Tetramethylrhodamine isothiocyanate (TRITC) is an amine-reactive derivative of rhodamine that is used as a fluorescent label for antibodies and other probes (ex/em max = 552/575 nm). It consists of a base tetramethylrhodamine molecule functionalized with an isothiocyanate reactive group at one of two hydrogen atoms on the bottom ring of the structure. TRITC is reactive towards primary amine groups on proteins, peptides, and other biomolecules.
Brand Name:
Vulcanchem
CAS No.:
95197-95-8
VCID:
VC0162468
InChI:
InChI=1S/2C25H21N3O3S/c1-27(2)16-6-9-19-22(12-16)31-23-13-17(28(3)4)7-10-20(23)24(19)18-8-5-15(26-14-32)11-21(18)25(29)30;1-27(2)15-8-10-17-21(12-15)31-22-13-16(28(3)4)9-11-18(22)23(17)19-6-5-7-20(26-14-32)24(19)25(29)30/h2*5-13H,1-4H3
SMILES:
[O-]C(C(C=C(N=C=S)C=C1)=C1C2=C3C=CC(N(C)C)=CC3=[O+]C4=C2C=CC(N(C)C)=C4)=O.[O-]C(C(C(N=C=S)=CC=C5)=C5C6=C7C=CC(N(C)C)=CC7=[O+]C8=C6C=CC(N(C)C)=C8)=O
Molecular Formula:
C25H21N3O3S
Molecular Weight:
443.5
Tetramethylrhodamine isothiocyanate (mixed isomers)
CAS No.: 95197-95-8
Reference Standards
VCID: VC0162468
Molecular Formula: C25H21N3O3S
Molecular Weight: 443.5
CAS No. | 95197-95-8 |
---|---|
Product Name | Tetramethylrhodamine isothiocyanate (mixed isomers) |
Molecular Formula | C25H21N3O3S |
Molecular Weight | 443.5 |
Standard InChI | InChI=1S/2C25H21N3O3S/c1-27(2)16-6-9-19-22(12-16)31-23-13-17(28(3)4)7-10-20(23)24(19)18-8-5-15(26-14-32)11-21(18)25(29)30;1-27(2)15-8-10-17-21(12-15)31-22-13-16(28(3)4)9-11-18(22)23(17)19-6-5-7-20(26-14-32)24(19)25(29)30/h2*5-13H,1-4H3 |
Standard InChIKey | DTICYSNQBDFZSM-UHFFFAOYSA-N |
SMILES | [O-]C(C(C=C(N=C=S)C=C1)=C1C2=C3C=CC(N(C)C)=CC3=[O+]C4=C2C=CC(N(C)C)=C4)=O.[O-]C(C(C(N=C=S)=CC=C5)=C5C6=C7C=CC(N(C)C)=CC7=[O+]C8=C6C=CC(N(C)C)=C8)=O |
Description | Tetramethylrhodamine isothiocyanate (TRITC) is an amine-reactive derivative of rhodamine that is used as a fluorescent label for antibodies and other probes (ex/em max = 552/575 nm). It consists of a base tetramethylrhodamine molecule functionalized with an isothiocyanate reactive group at one of two hydrogen atoms on the bottom ring of the structure. TRITC is reactive towards primary amine groups on proteins, peptides, and other biomolecules. |
Synonyms | 5(6)-Tetramethylrhodamine isothiocyanate;5(6)-TRITC;TRITC |
Reference | 1.Li, B.,Oestreich, S. and de Lange, T. Identification of human Rap1: Implications for telomere evolution. Cell 101(5), 471-483 (2000). |
Last Modified | Aug 20 2021 |
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